Cas no 2866353-44-6 (3,3-Difluoro-α-methylcyclobutanepropanal)

• Product Name: 3,3-Difluoro-α-methylcyclobutanepropanal
• CAS No: 2866353-44-6
• MF: C₈H₁₂F₂O
• MW: 162.177089691162
• CID: 5464615
• Update Time: 2025-10-28

3,3-Difluoro-α-methylcyclobutanepropanal Chemical and Physical Properties

Names and Identifiers

• 3,3-Difluoro-α-methylcyclobutanepropanal

• Inchi： 1S/C8H12F2O/c1-6(5-11)2-7-3-8(9,10)4-7/h5-7H,2-4H2,1H3
• InChI Key： CDKIUOIACZLINM-UHFFFAOYSA-N
• SMILES： C1(CC(C)C=O)CC(F)(F)C1

Experimental Properties

• Density: 1.06±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 182.8±10.0 °C(Predicted)

Additional information on 3,3-Difluoro-α-methylcyclobutanepropanal

3,3-Difluoro-α-methylcyclobutanepropanal: A Comprehensive Overview

The compound 3,3-Difluoro-α-methylcyclobutanepropanal (CAS No. 2866353-44-6) is a unique organic molecule with a complex structure that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its cyclobutane ring, which is substituted with two fluorine atoms at the 3-position and an α-methyl group attached to the propanal moiety. The combination of these structural features imparts distinctive chemical and physical properties to the molecule, making it a subject of interest for both academic research and industrial applications.

Recent studies have highlighted the potential of 3,3-Difluoro-α-methylcyclobutanepropanal in various areas, including drug discovery and advanced materials development. For instance, researchers have explored its role as a precursor in the synthesis of bioactive compounds with potential therapeutic applications. The fluorine atoms in the molecule contribute to its lipophilicity and stability, which are crucial properties for drug candidates targeting specific biological pathways.

In terms of synthesis, the compound can be prepared through a variety of methods, including ring-closing reactions and alkylation techniques. One notable approach involves the cyclization of an appropriately substituted aldehyde under specific conditions to form the cyclobutane ring. This method has been optimized in recent studies to enhance yield and purity, making it more feasible for large-scale production.

The physical properties of 3,3-Difluoro-α-methylcyclobutanepropanal are also of significant interest. Its melting point and boiling point have been determined through advanced thermal analysis techniques, providing insights into its stability under various conditions. Additionally, spectroscopic studies using NMR and IR have confirmed the molecular structure and provided details about the electronic environment of the functional groups.

One area where this compound has shown particular promise is in materials science. Its rigid cyclobutane ring structure makes it a potential candidate for use in designing novel polymers with enhanced mechanical properties. Recent research has focused on incorporating this compound into polymer networks to improve their thermal stability and mechanical strength.

Furthermore, 3,3-Difluoro-α-methylcyclobutanepropanal has been investigated for its role in agrochemical applications. Its ability to act as a precursor in the synthesis of pesticides and herbicides has been explored, with studies indicating potential efficacy against certain agricultural pests without adverse environmental impacts.

In conclusion, 3,3-Difluoro-α-methylcyclobutanepropanal (CAS No. 2866353-44-6) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and favorable chemical properties make it a valuable tool for researchers seeking innovative solutions in drug discovery, materials science, and agrochemical development. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.